Cas no 111904-09-7 (4-ethyl-4-(nitromethyl)hexan-2-one)

• Product Name: 4-ethyl-4-(nitromethyl)hexan-2-one
• CAS No: 111904-09-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2607563
• PubChem ID: 71335854
• Update Time: 2025-04-21

4-ethyl-4-(nitromethyl)hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-(nitromethyl)hexan-2-one
• DTXSID20763746
• 111904-09-7

• Inchi： 1S/C9H17NO3/c1-4-9(5-2,6-8(3)11)7-10(12)13/h4-7H2,1-3H3
• InChI Key： CWIZWCQRUSKQIB-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C[N+](=O)[O-])(CC)CC

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų